Cas no 326898-20-8 (Benzenamine,N-3-buten-1-yl-3-fluoro-)

Benzenamine,N-3-buten-1-yl-3-fluoro- structure
326898-20-8 structure
Product Name:Benzenamine,N-3-buten-1-yl-3-fluoro-
CAS No:326898-20-8
MF:C10H12FN
MW:165.207386016846
CID:301577
PubChem ID:45090366
Update Time:2025-04-19

Benzenamine,N-3-buten-1-yl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-3-buten-1-yl-3-fluoro-
    • Benzenamine,N-3-butenyl-3-fluoro- (9CI)
    • N-but-3-enyl-3-fluoroaniline
    • DTXSID40666604
    • N-(But-3-en-1-yl)-3-fluoroaniline
    • AKOS013637058
    • 326898-20-8
    • Inchi: 1S/C10H12FN/c1-2-3-7-12-10-6-4-5-9(11)8-10/h2,4-6,8,12H,1,3,7H2
    • InChI Key: IFMXBJAWXJVUCH-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)NCCC=C

Computed Properties

  • Exact Mass: 165.09546
  • Monoisotopic Mass: 165.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 12.03
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